Cas no 175210-31-8 (Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate)

• Product Name: Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate
• CAS No: 175210-31-8
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD17951754
• CID: 2146996
• Update Time: 2025-05-20

Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-phenylethyl)imidazole-4-carboxylate
• Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate
• BUKTZGUYDUVLJM-UHFFFAOYSA-N
• BDBM256146
• US9487462, 37
• 2-Phenethyl-3H-imidazole-4-carboxylic acid methyl ester

• MDL： MFCD17951754
• Inchi： 1S/C13H14N2O2/c1-17-13(16)11-9-14-12(15-11)8-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,14,15)
• InChI Key： BUKTZGUYDUVLJM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(CCC2C=CC=CC=2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate

Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate: A Comprehensive Overview

Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate, identified by the CAS number 175210-31-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug design. The structure of Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate consists of an imidazole ring substituted with a phenylethyl group at position 2 and a methyl ester group at position 4, making it a valuable molecule for exploring various chemical reactions and biological interactions.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their ability to act as ligands for metal ions, which can enhance their bioavailability and pharmacokinetic properties. For instance, researchers have demonstrated that Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for the development of novel therapeutic agents. These findings underscore the need for further investigation into the compound's mechanism of action and its potential applications in treating inflammatory diseases.

The synthesis of Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the imidazole core. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. For example, the use of transition metal catalysts has been reported to significantly improve the yield and purity of the compound during its preparation.

In terms of physical properties, Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate is characterized by its melting point, solubility, and stability under various conditions. These properties are critical for determining its suitability in different chemical reactions and biological assays. Experimental data indicate that the compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in solution-based reactions. Additionally, its stability under thermal and oxidative conditions has been evaluated, providing valuable insights into its storage requirements and shelf life.

One of the most intriguing aspects of Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate is its ability to form complexes with metal ions such as zinc and copper. These metal complexes have been shown to possess enhanced catalytic activity compared to their free ligand counterparts, opening new avenues for their application in asymmetric catalysis and enzyme mimicry. Recent research has also explored the use of these complexes in sensing applications, where they can serve as selective probes for detecting metal ions in environmental samples.

From a biological standpoint, Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate has demonstrated remarkable selectivity towards certain enzymes and receptors, making it a valuable tool for studying cellular signaling pathways. For example, studies have shown that the compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicological assessments indicate that the compound exhibits low cytotoxicity against normal cells, which is a critical factor for its consideration as a drug candidate.

The development of novel drug delivery systems has also been influenced by the unique properties of Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate. Researchers have explored its use as a carrier molecule for delivering hydrophobic drugs across cellular membranes due to its amphiphilic nature. This approach has shown promise in improving drug bioavailability and reducing systemic toxicity, which are major challenges in contemporary drug delivery research.

In conclusion, Methyl 2-(2-phenylethyl)-1H-imidazole-4-carboxylate (CAS No. 175210-31-8) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and functions, this compound is expected to play an increasingly important role in shaping future innovations in medicinal chemistry.